
Technical Guide: Safe Handling and Storage of
3-Chloro-N-methylbenzylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloro-N-methylbenzylamine

Cat. No.: B1295239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and standardized protocols for the

safe handling and storage of 3-Chloro-N-methylbenzylamine (CAS No: 39191-07-6).

Adherence to these guidelines is critical to ensure personnel safety and maintain the integrity

of the chemical.

Chemical and Physical Properties
A summary of the key quantitative physical and chemical properties of 3-Chloro-N-
methylbenzylamine is presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₁₀ClN [1]

Molecular Weight 155.62 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Density 1.072 g/mL at 25 °C [1]

Boiling Point 97 °C at 0.6 mmHg [1]

Flash Point 46 °C (114.8 °F) - closed cup [1]

Refractive Index n20/D 1.5395 [1]

pKa 9.34 ± 0.10 (Predicted) [2]

Hazard Identification and Classification
3-Chloro-N-methylbenzylamine is a hazardous substance requiring careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications:

Flammable liquids: Category 3[1]

Acute toxicity, Oral: Category 4[1]

Skin irritation: Category 2[1]

Serious eye damage: Category 1[1]

Hazardous to the aquatic environment, long-term hazard: Category 3[1]

Signal Word: Danger[1]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://m.chemicalbook.com/ProductChemicalPropertiesCB9110797_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://m.chemicalbook.com/ProductChemicalPropertiesCB9110797_EN.htm
https://www.benchchem.com/product/b1295239?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.sigmaaldrich.com/HK/zh/product/aldrich/631116
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H412: Harmful to aquatic life with long lasting effects.[1]

Standard Operating Procedures
The following sections detail the standardized protocols for handling, storage, and emergency

procedures for 3-Chloro-N-methylbenzylamine.

Engineering Controls and Personal Protective
Equipment (PPE)
A robust safety protocol begins with proper engineering controls and the consistent use of

appropriate personal protective equipment.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3][4]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[3][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

Take precautionary measures against static discharge.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

[1][4]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., Type ABEK (EN14387)

respirator filter).[1] Gloves must be inspected before use and disposed of properly after.[6]
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Clothing: Wear impervious protective clothing and boots as the situation requires.[3]

Respiratory Protection: If inhalation of vapors or mists is likely, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an appropriate filter.[1][3] A half or full

facepiece respirator or a self-contained breathing apparatus (SCBA) may be necessary

depending on the exposure potential.[3]

Safe Handling Protocol
The following workflow outlines the necessary steps for the safe handling of 3-Chloro-N-
methylbenzylamine.
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Safe Handling Workflow for 3-Chloro-N-methylbenzylamine

Preparation

Don PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Chemical Handling

Work within a Fume Hood

Ground containers to prevent static discharge

Avoid contact with skin, eyes, and clothing

Keep away from ignition sources

Post-Handling

Tightly seal container

Decontaminate work area

Remove and dispose of PPE correctly

Wash hands thoroughly
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Caption: Workflow for the safe handling of 3-Chloro-N-methylbenzylamine.
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Storage Protocol
Proper storage is crucial to maintain the chemical's stability and prevent hazardous situations.

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4]

Keep in a dark place under an inert atmosphere.[2]

The designated storage area should be a corrosives area, away from heat, sparks, and open

flames.[8][9]

Store locked up.[4]

Incompatible Materials:

Acids[8]

Strong oxidizing agents[8]

Acid anhydrides[8]

Acid chlorides[8]

Carbon dioxide[8]
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Proper Storage of 3-Chloro-N-methylbenzylamine
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Caption: Logical relationships for the proper storage of 3-Chloro-N-methylbenzylamine.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
General Advice: Move the victim out of the dangerous area and consult a physician.[4] Show

the safety data sheet to the doctor in attendance.[4]
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Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[3] If breathing has stopped, perform artificial respiration.[10] If breathing is difficult,

administer oxygen.[10] Immediately call a POISON CENTER or doctor.[3]

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area

gently with plenty of soap and water.[3][10] Immediately call a POISON CENTER or doctor.

[3]

Eye Contact: Rinse cautiously with water for several minutes (at least 15 minutes).[3][4]

Remove contact lenses if present and easy to do.[3] Continue rinsing.[3] Immediately call a

POISON CENTER or doctor.[3]

Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water.[4] Never give anything by

mouth to an unconscious person.[4] Immediately call a POISON CENTER or doctor.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).

[9][11] The product is combustible, and containers may explode when heated.[9][11]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[4] Ensure adequate ventilation.[4]

Avoid breathing vapors, mist, or gas.[4] Wear appropriate personal protective equipment,

including respiratory protection.[4] Remove all sources of ignition.[8]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[4] Do not

let the product enter drains.[4] Discharge into the environment must be avoided.[4]

Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder, sawdust) and dispose of as hazardous waste.
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[4][8] Keep in suitable, closed containers for disposal.[4]

Waste Disposal
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[12] Waste material must be disposed of at an approved waste

disposal plant.[4] Do not mix with other waste. Handle uncleaned containers as you would the

product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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